Cas no 31147-36-1 (2,6-Octadiene,1,1'-oxybis[3,7-dimethyl-, (2E,6E)-)
31147-36-1 structure
Product Name:2,6-Octadiene,1,1'-oxybis[3,7-dimethyl-, (2E,6E)-
CAS No:31147-36-1
MF:C20H34O
MW:290.48336648941
CID:306076
PubChem ID:6441535
Update Time:2025-04-19
2,6-Octadiene,1,1'-oxybis[3,7-dimethyl-, (2E,6E)- Chemical and Physical Properties
Names and Identifiers
-
- 3,7-dimethyl-octa-2,6-dienyl ether
- (2E,2'E)-1,1'-oxybis(3,7-dimethylocta-2,6-diene)
- (2E,6E)-1,1'-Oxybis(3,7-dimethylocta-2,6-diene)
- 2,6-Octadiene, 1,1'-oxybis(3,7-dimethyl-, (2E,6E)-
- Digeranyl ether
- UNII-3011189T3J
- NS00050664
- DTXSID80885493
- FEMA NO. 4664
- 2,6-Octadiene, 1,1'-oxybis(3,7-dimethyl-, (E,E)-
- Q27255887
- SCHEMBL492962
- EINECS 250-486-5
- SCHEMBL492960
- geranyl ether
- 2,6-Octadiene, 1,1'-oxybis[3,7-dimethyl-, (2E,6E)-
- 31147-36-1
- (2E,6E)-1,1'-OXYBIS[3,7-DIMETHYLOCTA-2,6-DIENE]
- 3011189T3J
- ETHER, BIS(3,7-DIMETHYL-2,6-OCTADIENYL), (E,E)-
- 2,6-Octadiene,1,1'-oxybis[3,7-dimethyl-, (2E,6E)-
-
- Inchi： 1S/C20H34O/c1-17(2)9-7-11-19(5)13-15-21-16-14-20(6)12-8-10-18(3)4/h9-10,13-14H,7-8,11-12,15-16H2,1-6H3/b19-13+,20-14+
- InChI Key： XWRJRXQNOHXIOX-IWGRKNQJSA-N
- SMILES： O(C/C=C(\C)/CC/C=C(\C)/C)C/C=C(\C)/CC/C=C(\C)/C
Computed Properties
- Exact Mass: 290.260966
- Monoisotopic Mass: 290.260966
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 10
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2
- XLogP3: 6.8
Experimental Properties
- Density: 0.857
- Boiling Point: 372°C at 760 mmHg
- Flash Point: 166.3°C
- Refractive Index: 1.479
- FEMA: 4664 | DIGERANYL ETHER
2,6-Octadiene,1,1'-oxybis[3,7-dimethyl-, (2E,6E)- Related Literature
-
A. Schallamach,P. Thirion Trans. Faraday Soc. 1949 45 605
-
2. 186. An infra-red spectroscopic investigation of double-bond structure in simple acyclic terpenes and derivatives thereofD. Barnard,L. Bateman,A. J. Harding,H. P. Koch,N. Sheppard,G. B. B. M. Sutherland J. Chem. Soc. 1950 915
-
3. Index of authors, 1949
-
D. H. Grayson Nat. Prod. Rep. 1988 5 419
-
5. NotesJ. Kenyon,A. M. Walch,Arthur J. Birch,S. J. Angyal,P. J. Morris,R. C. Rassack,J. A. Waterer,J. G. Wilson,John Miller,R. H. Hall,B. K. Howe,Ralph F. Naylor,George A. R. Kon,R. G. W. Spickett,J. W. Cook,P. L. Pauson J. Chem. Soc. 1949 2721
31147-36-1 (2,6-Octadiene,1,1'-oxybis[3,7-dimethyl-, (2E,6E)-) Related Products
- 40267-72-9(Ethyl Geranylether)
- 15130-76-4(2,6,10-Dodecatriene,1-methoxy-3,7,11-trimethyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk